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Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of 7-Hydroxyheptanal.
Despite extensive investigation, there is a notable absence of published scientific literature
detailing the discovery of 7-Hydroxyheptanal as a naturally occurring compound. Database
searches and a thorough review of available research have not yielded evidence of its isolation
from plant, animal, or microbial sources. Consequently, this document focuses on the available
chemical and synthetic information for this molecule.

Physicochemical Properties

7-Hydroxyheptanal is a bifunctional organic molecule containing both a hydroxyl and an
aldehyde group. Its structure and properties make it a potential building block in organic
synthesis. A summary of its key physicochemical data is presented in Table 1.

Table 1: Physicochemical Properties of 7-Hydroxyheptanal
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Property Value Source
CAS Number 22054-13-3 [11[2]
Molecular Formula C7H1402 [1]
Molecular Weight 130.18 g/mol [3]

Predicted Boiling Point

2145+23.0°C

[4]

Predicted Density

0.937 £ 0.06 g/cm3

[4]

Predicted LogP 1.12810 [4]
Hydrogen Bond Donor Count 1 [3][4]
Hydrogen Bond Acceptor

2 [3]14]
Count
Rotatable Bond Count 6 [31[4]

Exact Mass

130.099379685 Da

[3]4]

Synthesis of 7-Hydroxyheptanal

While not confirmed as a natural product, 7-Hydroxyheptanal can be synthesized from a

naturally derived starting material, aleuritic acid. Aleuritic acid is a major component of shellac.

The synthesis involves the oxidative cleavage of the vicinal diol in aleuritic acid.

Experimental Protocol: Synthesis from Aleuritic Acid[6]

Materials:

Aleuritic acid

Sodium hydroxide (NaOH)
Sodium periodate (NalOa)

Dichloromethane (CH2Clz2)

Saturated aqueous sodium bicarbonate (NaHCO3)
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e Anhydrous magnesium sulfate (MgSQa)
o Water
Procedure:

o A suspension of aleuritic acid (100 g) is prepared in water (660 ml), and a solution of sodium
hydroxide (13.2 g) in water is added while stirring at a temperature of 0° to 10° C.

» To the resulting suspension of sodium aleuritate, a solution of sodium periodate (80 g) in
water (800 ml) is added over a period of 1 hour. The temperature of the reaction mixture
should not exceed 15° C.

e Dichloromethane (200 ml) is added, and the mixture is stirred for an additional 2.5 hours at
15° C.

o A further portion of dichloromethane (300 ml) and saturated aqueous sodium bicarbonate
(100 ml) are added, and the mixture is stirred vigorously.

e The precipitated sodium iodate is removed by filtration.

e The dichloromethane layer is separated from the aqueous phase.

e The aqueous phase is washed with dichloromethane (500 ml).

e The combined dichloromethane extracts are dried over anhydrous magnesium sulfate.

e The dichloromethane is removed under reduced pressure (in vacuo) at a temperature below
40° C to yield 7-hydroxyheptanal.

Yield: 43 g
Characterization Data:
e vmax: 3400 cm—1, 2700 cm™%, 1710 cm™?

The workflow for this synthesis is illustrated in the following diagram.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3188561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3188561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check

Availability & Pricing

Step 1: Formation of Sodium Aleuritate

Synthesis of 7-Hydroxyheptanal from Aleuritic Acid

Aleuritic Acid

Sodium Hydroxide (aq)

Stir at 0-10°C

Sodium Aleuritate Suspension

Sodium Periodate (aq)

Y

Reaction Mixture

Step 2: Oxidative Cleavage

Add over 1h, <15°C

Step 3: Reaction and Extraction

Dichloromethane

Stir 2.5h at 15“(31

Stirred Mixture

Dichloromethane + NaHCOs

N/

Vigorously Stirred Mixture

Step 4: Workugr

Filtration

A

Phase Separation

Remove Sodium lodate

and Isolation

/ \{iJeous Layer

Dichloromethane Layer

Aqueous Phase Wash

\ ﬁ] Dichloromethane

Combined Dichloromethane Extracts

A

Drying (MgSOa)

A

Evaporation (<40°C)

7-Hydroxyheptanal

Click to download full resolution via product page

Caption: Synthetic workflow for 7-Hydroxyheptanal from aleuritic acid.
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Conclusion

In summary, 7-Hydroxyheptanal is a chemical compound for which there is currently no
evidence of natural occurrence in the reviewed scientific literature. Its physicochemical
properties are primarily derived from computational predictions. A documented synthetic route
from the natural product aleuritic acid provides a method for its preparation in a laboratory
setting. This guide serves as a resource for researchers interested in the synthesis and
potential applications of this molecule, while also highlighting the existing knowledge gap
regarding its presence in nature. Further research would be necessary to determine if 7-
Hydroxyheptanal is a yet-to-be-discovered natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyheptanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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